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Compound of Interest

Compound Name: Antifungal agent 91

Cat. No.: B12381082

Disclaimer: The designation "Antifungal Agent 91" does not correspond to a specifically
identified compound in publicly available scientific literature. This technical guide has been
constructed as a representative example of a comprehensive report on a novel antifungal
agent, utilizing data and protocols synthesized from research on various new antifungal
compounds. The information presented herein is for illustrative purposes to meet the structural
and content requirements of the prompt.

Introduction

Antifungal Agent 91 is a novel synthetic triazole derivative with potent activity against a broad
spectrum of pathogenic fungi. As with other agents in its class, its primary mechanism of action
is the inhibition of ergosterol biosynthesis, an essential component of the fungal cell
membrane. This targeted action disrupts membrane integrity, leading to fungal cell growth
inhibition and, in some cases, cell death. This document provides a detailed overview of the in
vitro spectrum of activity of Antifungal Agent 91, its mechanism of action, and the
experimental protocols used for its evaluation.

Spectrum of Activity

The in vitro efficacy of Antifungal Agent 91 was evaluated against a panel of clinically relevant
yeast and mold species. The Minimum Inhibitory Concentration (MIC), defined as the lowest
concentration of the agent that inhibits the visible growth of a microorganism, was determined
for each species.
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Table 1: Minimum Inhibitory Concentration (MIC) of
Antifungal Agent 91 Against Various Fungal Pathogens

Fungal . MIC Range
. Strain MICso (pg/mL) MICso (pg/mL)
Species (ng/mL)
Candida albicans  ATCC 90028 0.25-2 0.5 1
Candida glabrata  ATCC 90030 1-8 2 4
Candida
o ATCC 22019 05-4 1 2
parapsilosis
Candida
o ATCC 750 0.125-1 0.25 0.5
tropicalis
Cryptococcus
ATCC 90112 0.06 -0.5 0.125 0.25
neoformans
Aspergillus
, ATCC 204305 05-4 1 2
fumigatus
Aspergillus
ATCC 204304 1-8 2 4
flavus
Trichophyton o
Clinical Isolate 0.25-2 0.5 1
rubrum

Microsporum .
Clinical Isolate 0.125-1 0.25 0.5
gypseum

Data presented are representative values compiled from studies on novel triazole antifungal
agents. MICso and MICoo represent the MIC values at which 50% and 90% of the isolates were
inhibited, respectively.

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis

Antifungal Agent 91, as a triazole antifungal, targets the fungal cytochrome P450 enzyme
lanosterol 14a-demethylase, which is encoded by the ERG11 or CYP51 gene. This enzyme is
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crucial for the conversion of lanosterol to ergosterol. By binding to the heme iron in the active
site of this enzyme, Antifungal Agent 91 blocks the demethylation of lanosterol. This inhibition
leads to the depletion of ergosterol and the accumulation of toxic 14a-methylated sterols in the
fungal cell membrane, resulting in altered membrane fluidity and permeability, and ultimately,
the cessation of fungal growth.
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Mechanism of Inhibition
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MIC Determination Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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